3-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C19H16N6O3/c20-9-16-18(22-7-6-21-16)28-13-5-8-24(10-13)17(26)11-25-12-23-15-4-2-1-3-14(15)19(25)27/h1-4,6-7,12-13H,5,8,10-11H2
• InChI Key: YQDGMPPDSHXKNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2C#N)C(=O)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H16N6O3
• Molecular Weight: 376.4 g/mol

Description

3-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C19H16N6O3 and its molecular weight is 376.376. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation Research on similar quinazolinone derivatives has led to the development of novel synthetic routes and the formation of various heterocyclic compounds. The reaction of quinazolinone derivatives with different reagents yields a plethora of fused pyridine and isoquinoline systems, showcasing the versatility of these compounds in synthesizing diverse heterocycles (Al-Issa, 2012; Deady et al., 1996). This reactivity is pivotal in creating compounds with potential biological activities and applications in medicinal chemistry.

Potential Biological Activities Studies have also focused on evaluating the biological activities of quinazolinone derivatives. For instance, novel fused heterocyclic compounds derived from tetrahydropyrimidine derivatives have been synthesized and assessed for their antioxidant activities, indicating the potential of quinazolinone-related compounds in developing therapeutics with antioxidant properties (Salem et al., 2015). Additionally, the antimicrobial activity of certain derivatives has been explored, suggesting their usefulness in creating new antimicrobial agents (Paronikyan et al., 2019).

Chemical Transformations and Reactivity The chemical reactivity of quinazolinone derivatives extends to the synthesis of imidazo[1,2-a]pyridines through "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes, demonstrating innovative methodologies for constructing complex heterocyclic frameworks (Mohan et al., 2013). Such synthetic strategies open avenues for the development of novel compounds with potential applications in pharmaceuticals and material science.